Cas no 180340-63-0 (Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate)
Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate
- MPVXNDOJMBNNMX-UHFFFAOYSA-N
- OR310181
- methyl 5-oxo-4H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate
- Methyl 5,6,7,8-tetrahydro-5-oxo-4H-furo[3,2-b]azepine-3-carboxylate
- Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate
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- Inchi: 1S/C10H11NO4/c1-14-10(13)6-5-15-7-3-2-4-8(12)11-9(6)7/h5H,2-4H2,1H3,(H,11,12)
- InChI Key: MPVXNDOJMBNNMX-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OC)C2=C1CCCC(N2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 279
- Topological Polar Surface Area: 68.5
Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR310181-500mg |
Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate |
180340-63-0 | 500mg |
£250.00 | 2024-07-21 |
Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate
Comprehensive Overview of Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate (CAS No. 180340-63-0)
Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate (CAS No. 180340-63-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential biological activities. This compound belongs to the furoazepine class, characterized by a fused furan and azepine ring system, which is often explored for its versatility in drug discovery. Researchers are particularly interested in its carboxylate ester functional group, which enhances its reactivity and applicability in synthetic chemistry.
In recent years, the demand for novel heterocyclic compounds like Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. The compound's CAS No. 180340-63-0 serves as a critical identifier in chemical databases, facilitating its study and commercialization. Its structural complexity makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of small-molecule inhibitors and bioactive scaffolds.
One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate in drug development?" Current research suggests its potential role in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Additionally, its furoazepine core is being investigated for its ability to modulate protein-protein interactions, a hot topic in precision medicine.
From a synthetic perspective, the methyl ester group in Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate offers a convenient handle for further derivatization, making it a popular choice for combinatorial chemistry libraries. This aligns with the growing trend of high-throughput screening in pharmaceutical labs, where diverse compound libraries are essential for identifying lead candidates. The compound's CAS No. 180340-63-0 is often referenced in patents and academic papers, underscoring its industrial relevance.
Another area of interest is the compound's potential in agrochemical applications. The furo[3,2-b]azepine skeleton has shown promise in the design of new pesticides and herbicides, addressing global concerns about sustainable agriculture. Researchers are exploring its mode of action, particularly its interaction with plant enzymes, which could lead to more eco-friendly crop protection solutions.
In conclusion, Methyl 5-oxo-4H,5H,6H,7H,8H-furo[3,2-b]azepine-3-carboxylate (CAS No. 180340-63-0) represents a fascinating case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from drug discovery to agrochemical innovation—highlight its importance in modern research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.
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